Cas no 114072-04-7 (1H-pyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxide)

• Product Name: 1H-pyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxide
• CAS No: 114072-04-7
• MF: C₅H₄N₄O₂S
• MW: 184.17585849762
• CID: 2612279
• PubChem ID: 15240698
• Update Time: 2025-04-21

1H-pyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxide
• 114072-04-7
• SCHEMBL8800674
• 2lambda~6~-Pyrazino[2,3-c][1,2,6]thiadiazine-2,2(1H)-dione
• DTXSID20570391

• Inchi： 1S/C5H4N4O2S/c10-12(11)8-3-4-5(9-12)7-2-1-6-4/h1-3H,(H,7,9)
• InChI Key： UTCXNNLFDANWQK-UHFFFAOYSA-N
• SMILES： S1(N=CC2C(=NC=CN=2)N1)(=O)=O

Computed Properties

• Exact Mass: 184.00549656Da
• Monoisotopic Mass: 184.00549656Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 92.7Ų